Cas no 1019-88-1 (2-Phenazinemethanol)

• Product Name: 2-Phenazinemethanol
• CAS No: 1019-88-1
• MF: C₁₃H₁₀N₂O
• MW: 210.23130273819
• CID: 117375
• PubChem ID: 45117473
• Update Time: 2025-04-18

2-Phenazinemethanol Chemical and Physical Properties

Names and Identifiers

• 2-Phenazinemethanol
• 2-Phenazinemethanol(7CI,8CI)
• phenazin-2-ylmethanol
• 2-Hydroxymethyl-phenazin
• 2-Phenazinmethanol
• AG-D-09917
• CTK0H1610
• KB-174044
• phenazin-2-yl-methanol
• (PHENAZIN-2-YL)METHANOL
• 1019-88-1
• DTXSID40668623

• Inchi： 1S/C13H10N2O/c16-8-9-5-6-12-13(7-9)15-11-4-2-1-3-10(11)14-12/h1-7,16H,8H2
• InChI Key： JBDPGNDJZURPQW-UHFFFAOYSA-N
• SMILES： OCC1C=CC2C(C=1)=NC1C=CC=CC=1N=2

Computed Properties

• Exact Mass: 210.0794
• Monoisotopic Mass: 210.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46A^2
• XLogP3: 1.7

Experimental Properties

• PSA: 46.01
• LogP: 2.27530